Cas no 2171810-34-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobenzoic acid
• CAS No: 2171810-34-5
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6394988
• PubChem ID: 165807232
• Update Time: 2025-10-18

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobenzoic acid
• EN300-1497602
• 2171810-34-5
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]benzoic acid

• Inchi： 1S/C27H26N2O6/c1-34-17(14-25(30)29-24-13-7-6-12-22(24)26(31)32)15-28-27(33)35-16-23-20-10-4-2-8-18(20)19-9-3-5-11-21(19)23/h2-13,17,23H,14-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZPSLEOYZRJWJPT-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC1C=CC=CC=1C(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobenzoic acid

Research Briefing on 2171810-34-5 and 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobenzoic Acid in Chemical Biology and Pharmaceutical Research

In recent years, the chemical biology and pharmaceutical research communities have shown increasing interest in the compound 2171810-34-5 and its derivative, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobenzoic acid. These molecules have garnered attention due to their potential applications in drug discovery, peptide synthesis, and targeted therapeutics. This briefing synthesizes the latest findings and contextualizes their significance within the broader field.

The compound 2171810-34-5, a chemically synthesized small molecule, has been investigated for its role as a building block in peptide modification and as a potential pharmacophore in drug design. Recent studies highlight its utility in solid-phase peptide synthesis (SPPS), where it serves as a protected intermediate. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobenzoic acid further enhances its compatibility with Fmoc-based SPPS protocols, a widely adopted methodology in peptide chemistry.

One of the key advancements in the application of these compounds is their incorporation into peptide-based drug candidates. Researchers have demonstrated that 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobenzoic acid can be used to introduce specific functional groups into peptide backbones, thereby modulating their bioactivity and pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this derivative to enhance the stability of peptide therapeutics targeting G-protein-coupled receptors (GPCRs).

Beyond peptide synthesis, 2171810-34-5 has also been explored as a precursor in the development of novel imaging agents. A recent preprint on bioRxiv detailed its role in the synthesis of radiolabeled probes for positron emission tomography (PET). The study emphasized the compound's versatility in incorporating radioactive isotopes without compromising the structural integrity of the resulting probe, a critical factor in diagnostic imaging.

Despite these promising developments, challenges remain in the scalable synthesis and purification of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobenzoic acid. Researchers have noted that the compound's sensitivity to specific reaction conditions necessitates optimized protocols to achieve high yields. Recent efforts have focused on green chemistry approaches, including the use of non-toxic solvents and catalytic systems, to address these limitations.

In conclusion, the ongoing research on 2171810-34-5 and its derivative underscores their growing importance in chemical biology and pharmaceutical sciences. Their applications span from peptide drug development to diagnostic imaging, highlighting their multifaceted utility. Future studies are expected to further refine their synthesis and explore new therapeutic avenues, solidifying their role in next-generation biomedical innovations.